![molecular formula C8H10N2O2 B3320146 7-hydroxy-1,2,3,4-tetrahydro-8H-pyrido[1,2-a]pyrazin-8-one CAS No. 1210687-36-7](/img/structure/B3320146.png)
7-hydroxy-1,2,3,4-tetrahydro-8H-pyrido[1,2-a]pyrazin-8-one
Overview
Description
“7-hydroxy-1,2,3,4-tetrahydro-8H-pyrido[1,2-a]pyrazin-8-one” is a chemical compound with the molecular formula C8H10N2O2 . It has a molecular weight of 166.18 . The IUPAC name for this compound is 7-hydroxy-1,2,3,4-tetrahydro-8H-pyrido[1,2-a]pyrazin-8-one .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES notation: O=C1C(O)=CN2C(CNCC2)=C1 . This notation provides a way to represent the structure of the compound in a textual format.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a predicted density of 1.39±0.1 g/cm3 . The predicted boiling point is 350.8±42.0 °C .Scientific Research Applications
Chemical Synthesis and Derivatives
Pyridone Analogues of Tetrahydroisoquinolines and Protoberberines : Research has shown the synthesis of pyrido[1,2-a]piperazines and N-methyl derivatives, including compounds related to 7-hydroxy-1,2,3,4-tetrahydro-8H-pyrido[1,2-a]pyrazin-8-one. These were formed by condensation of carbonyl compounds with mimosine and mimosinamine, leading to pyridone analogues of tetrahydroprotoberberine caseadine (Richards & Hofmann, 1978).
Electrochemical Reduction Properties : Studies on the electrochemical reduction of pyrido[2,3-b]pyrazines have shown the formation of 1,4-dihydro derivatives, which can isomerize into 1,2-, 3,4-, or 5,8-dihydro compounds. These findings are significant in understanding the electrochemical properties of derivatives of 7-hydroxy-1,2,3,4-tetrahydro-8H-pyrido[1,2-a]pyrazin-8-one (Armand, Chekir, & Pinson, 1978).
Pharmacological Applications
Xylogranatinin - A Pyrido[1,2-a]pyrazine Alkaloid : The isolation of xylogranatinin, a new pyrido[1,2-a]pyrazine alkaloid from the fruit of the Chinese mangrove Xylocarpus granatum, represents the discovery of a natural product with potential pharmacological properties (Zhou, Wu, & Zou, 2007).
Ligand-Receptor Interactions : Research on pyrrolo and pyrido analogues of the cardiotonic agent 7-hydroxycyclindole suggests that these compounds, including 7-hydroxy-1,2,3,4-tetrahydro-8H-pyrido[1,2-a]pyrazin-8-one, may function as H-bond acceptors in ligand-receptor interactions. This has implications for understanding their pharmacological activities (Dionne, Humber, Asselin, McQuillan, & Treasurywala, 1986).
Other Applications
- **Synthesisof Alkyl 7-Hydroxy-1-oxo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine-8-carboxylates**: An efficient method for synthesizing alkyl 7-hydroxy-1-oxo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine-8-carboxylate derivatives has been developed. This synthesis involves a one-pot, three-component reaction and is notable for its ease of handling, purification, and good yields, demonstrating its potential in various chemical synthesis applications (Alizadeh, Hossein Abadi, & Ghanbaripour, 2014).
- Antibacterial Activity of Quinolone Derivatives : A study on the synthesis of 7-(1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazin-7-yl) quinolones, closely related to 7-hydroxy-1,2,3,4-tetrahydro-8H-pyrido[1,2-a]pyrazin-8-one, revealed notable antibacterial activity against ciprofloxacin-resistant clinical isolates of Streptococcus pneumoniae. This highlights the potential of these compounds in developing new antibacterial agents (Zhu, Marinelli, Goldschmidt, Foleno, Hilliard, Bush, & Macielag, 2009).
properties
IUPAC Name |
7-hydroxy-1,2,3,4-tetrahydropyrido[1,2-a]pyrazin-8-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c11-7-3-6-4-9-1-2-10(6)5-8(7)12/h3,5,9,12H,1-2,4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMCOXGSXVHEXAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C=C(C(=O)C=C2CN1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-hydroxy-1,2,3,4-tetrahydro-8H-pyrido[1,2-a]pyrazin-8-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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